Cas no 1448076-24-1 (4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide)

• Product Name: 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide
• CAS No: 1448076-24-1
• MF: C₁₈H₂₀F₃N₃O₂
• MW: 367.365514755249
• CID: 6361539
• PubChem ID: 71808037
• Update Time: 2025-11-07

4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide
• 1448076-24-1
• AKOS024562528
• VU0549167-1
• F6439-4762
• 4-phenyl-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]oxane-4-carboxamide
• 4-phenyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}oxane-4-carboxamide
• 4-phenyl-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide

• Inchi： 1S/C18H20F3N3O2/c19-18(20,21)15-6-10-24(23-15)11-9-22-16(25)17(7-12-26-13-8-17)14-4-2-1-3-5-14/h1-6,10H,7-9,11-13H2,(H,22,25)
• InChI Key： VGKABOWKDNNPQN-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CCNC(C2(C3C=CC=CC=3)CCOCC2)=O)N=1)(F)F

Computed Properties

• Exact Mass: 367.15076138g/mol
• Monoisotopic Mass: 367.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide

4-Phenyl-N-{2-3-(Trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide (CAS No. 1448076-24-1): A Comprehensive Overview

4-Phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide (CAS No. 1448076-24-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxane carboxamides, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.

The molecular structure of 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide is characterized by the presence of a phenyl group, a trifluoromethyl-substituted pyrazole ring, and an oxane carboxamide moiety. These functional groups contribute to the compound's high chemical stability and its ability to interact with various biological targets. Recent studies have highlighted the importance of these structural elements in modulating the compound's biological activity.

In terms of synthesis, 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide can be prepared through a multi-step process involving the condensation of 4-hydroxybenzaldehyde with 3-(trifluoromethyl)-1H-pyrazole, followed by the formation of the oxane ring and the final carboxamide functionalization. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide has been extensively studied in various in vitro and in vivo models. One of the key findings is its potent anti-inflammatory effect, which has been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide has shown significant analgesic activity in preclinical studies. Research has demonstrated that it can effectively reduce pain responses in animal models of neuropathic and inflammatory pain. The mechanism underlying this analgesic effect is thought to involve the modulation of nociceptive pathways and the inhibition of pain-sensing neurons.

The potential anti-cancer properties of 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide have also been explored. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential lead compound for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 4-phenyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide (CAS No. 1448076-24-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, contributing to advancements in drug discovery and medicinal chemistry.